Cas no 865244-52-6 (Petatrichol A)

• Product Name: Petatrichol A
• CAS No: 865244-52-6
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 6766116
• Update Time: 2024-03-03

Petatrichol A Chemical and Physical Properties

Names and Identifiers

• petatrichol A
• Petatrichol A

• Inchi： 1S/C30H48O3/c1-17-11-12-26(5)22(32)16-29(8)28(7,24(26)18(17)2)14-13-27(6)19-9-10-21(31)25(3,4)20(19)15-23-30(27,29)33-23/h17-18,21-24,31-32H,9-16H2,1-8H3/t17-,18+,21-,22-,23-,24-,26-,27+,28+,29+,30-/m1/s1
• InChI Key： JKRDJLUZDFFCPV-YYAAKRLPSA-N
• SMILES： C1CC2[C@@]3(CC[C@@]4(C)[C@@H]5[C@@H](C)[C@H](C)CC[C@]5(C)[C@H](O)C[C@]4(C)[C@@]43O[C@@H]4CC=2C(C)(C)[C@@H]1O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• XLogP3: 5.375

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 12-beta-hydroxysteroids